2,2,3,3,4,4-hexafluoro-N,N'-bis(3-pyridinylmethyl)pentanediamide

• IUPAC Name: 2,2,3,3,4,4-hexafluoro-N,N'-bis(pyridin-3-ylmethyl)pentanediamide
• InChI: InChI=1S/C17H14F6N4O2/c18-15(19,13(28)26-9-11-3-1-5-24-7-11)17(22,23)16(20,21)14(29)27-10-12-4-2-6-25-8-12/h1-8H,9-10H2,(H,26,28)(H,27,29)
• InChI Key: ABDOGYQRCYBEAV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CNC(=O)C(C(C(C(=O)NCC2=CN=CC=C2)(F)F)(F)F)(F)F
• Molecular Formula: C17H14F6N4O2
• Molecular Weight: 420.31 g/mol

Description

2,2,3,3,4,4-hexafluoro-N,N'-bis(3-pyridinylmethyl)pentanediamide, also known as HFBP, is a chemical compound that has gained significant attention in scientific research due to its unique properties. HFBP is a chelating ligand that can form stable complexes with various metal ions. Its ability to selectively bind to certain metal ions has made it a valuable tool in many fields, including biochemistry, medicine, and environmental science.

Mechanism of Action

The mechanism of action of 2,2,3,3,4,4-hexafluoro-N,N'-bis(3-pyridinylmethyl)pentanediamide involves the formation of stable complexes with metal ions. The chelating ligand binds to the metal ion through coordination bonds, which are stronger than the electrostatic or van der Waals interactions found in other types of complexes. The stability of the 2,2,3,3,4,4-hexafluoro-N,N'-bis(3-pyridinylmethyl)pentanediamide-metal ion complex allows for the selective extraction and separation of metal ions from mixtures.
Biochemical and Physiological Effects:
2,2,3,3,4,4-hexafluoro-N,N'-bis(3-pyridinylmethyl)pentanediamide has been shown to have low toxicity and minimal side effects in vitro and in vivo studies. 2,2,3,3,4,4-hexafluoro-N,N'-bis(3-pyridinylmethyl)pentanediamide has been used as a chelating agent to remove excess metal ions in cases of metal toxicity. 2,2,3,3,4,4-hexafluoro-N,N'-bis(3-pyridinylmethyl)pentanediamide has also been used to study the effects of metal ions on biological systems.

Advantages and Limitations for Lab Experiments

2,2,3,3,4,4-hexafluoro-N,N'-bis(3-pyridinylmethyl)pentanediamide has several advantages as a chelating ligand, including its high selectivity for certain metal ions, its stability under a wide range of conditions, and its low toxicity. However, 2,2,3,3,4,4-hexafluoro-N,N'-bis(3-pyridinylmethyl)pentanediamide has some limitations, including its high cost and the difficulty of synthesizing it in large quantities.

Future Directions

There are many future directions for the use of 2,2,3,3,4,4-hexafluoro-N,N'-bis(3-pyridinylmethyl)pentanediamide in scientific research. One area of interest is the development of metal-based drugs for cancer treatment. 2,2,3,3,4,4-hexafluoro-N,N'-bis(3-pyridinylmethyl)pentanediamide has been shown to selectively bind to certain metal ions that are essential for cancer cell growth, making it a potential candidate for drug development. Another area of interest is the use of 2,2,3,3,4,4-hexafluoro-N,N'-bis(3-pyridinylmethyl)pentanediamide in environmental science to study the speciation and mobility of metal ions in soil and water. 2,2,3,3,4,4-hexafluoro-N,N'-bis(3-pyridinylmethyl)pentanediamide could also be used to develop new materials with unique properties, such as metal-organic frameworks. Overall, 2,2,3,3,4,4-hexafluoro-N,N'-bis(3-pyridinylmethyl)pentanediamide has the potential to make significant contributions to many fields of science.

Synthesis Methods

The synthesis of 2,2,3,3,4,4-hexafluoro-N,N'-bis(3-pyridinylmethyl)pentanediamide involves a multi-step process that starts with the reaction of 2,2,3,3,4,4-hexafluoropentanedione with ethylenediamine to form 2,2,3,3,4,4-hexafluoropentanediamine. This intermediate is then reacted with pyridine-3-carboxaldehyde to form 2,2,3,3,4,4-hexafluoro-N,N'-bis(3-pyridinylmethyl)pentanediamide. The synthesis method has been optimized to produce high yields of 2,2,3,3,4,4-hexafluoro-N,N'-bis(3-pyridinylmethyl)pentanediamide with high purity.

Scientific Research Applications

2,2,3,3,4,4-hexafluoro-N,N'-bis(3-pyridinylmethyl)pentanediamide has been extensively used in scientific research due to its ability to form stable complexes with metal ions. In biochemistry, 2,2,3,3,4,4-hexafluoro-N,N'-bis(3-pyridinylmethyl)pentanediamide has been used to study metalloproteins and metalloenzymes. 2,2,3,3,4,4-hexafluoro-N,N'-bis(3-pyridinylmethyl)pentanediamide has also been used in medical research to develop metal-based drugs for cancer treatment. In environmental science, 2,2,3,3,4,4-hexafluoro-N,N'-bis(3-pyridinylmethyl)pentanediamide has been used to study the speciation and mobility of metal ions in soil and water.